molecular formula C12H15FO2 B8816527 3-(5-Fluoro-2-methylphenyl)-3-methylbutanoic acid

3-(5-Fluoro-2-methylphenyl)-3-methylbutanoic acid

Cat. No.: B8816527
M. Wt: 210.24 g/mol
InChI Key: DCCLHALCAVPUCC-UHFFFAOYSA-N
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Description

3-(5-Fluoro-2-methylphenyl)-3-methylbutanoic acid is a useful research compound. Its molecular formula is C12H15FO2 and its molecular weight is 210.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15FO2

Molecular Weight

210.24 g/mol

IUPAC Name

3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid

InChI

InChI=1S/C12H15FO2/c1-8-4-5-9(13)6-10(8)12(2,3)7-11(14)15/h4-6H,7H2,1-3H3,(H,14,15)

InChI Key

DCCLHALCAVPUCC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)F)C(C)(C)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1,1,1-trifluoro-4-(5-fluoro-2-methylphenyl)-4-methylpentan-2-one (4.88 g, 18.6 mmol) was treated with sodium hydroxide solution (4 M in a mixture of 30% water in ethanol, 40 mL) at room temperature. The mixture was heated to 80° C. for 1 hour. After cooling to room temperature, the mixture was diluted with 100 mL of water and extracted with three 100 mL portions of diethyl ether. The aqueous layer was treated with 150 mL of ethyl acetate and the resulting mixture was treated with 6 M HCl dropwise until the solution had a pH of 2. The phases were separated and the aqueous layer was extracted with three 100 mL portions of ethyl acetate. The combined organic layers were dried over magnesium sulfate, filtered, and concentrated in vacuo to yield 3.92 g of 3-(5-fluoro-2-methylphenyl)-3-methylbutyric acid as an oil, which solidified upon standing and was used without further purification (quantitative yield).
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